ML254

• Molecular Formula: C18H15FN2O2
• Molecular Weight: 310.3 g/mol
• InChI: InChI=1S/C18H15FN2O2/c1-18(11-23-12-18)21-17(22)16-8-7-14(10-20-16)6-5-13-3-2-4-15(19)9-13/h2-4,7-10H,11-12H2,1H3,(H,21,22)
• InChIKey: YMYCVXPMSMNWEP-UHFFFAOYSA-N

ML254: Selective mGlu5 Pure-PAM Tool Compound

ML254 (5-((3-fluorophenyl)ethynyl)-N-(3-methyloxetan-3-yl)picolinamide; CAS 1428630-86-7) is a potent, highly selective positive allosteric modulator (PAM) of the metabotropic glutamate receptor subtype 5 (mGlu5), developed through a multi-center NIH Molecular Libraries Probe Production effort [1]. It exhibits a pure-potentiator profile with no detectable allosteric agonism in low receptor expression recombinant cell lines, rat cortical astrocytes, and native electrophysiological preparations [2]. ML254 competitively interacts with the MPEP allosteric binding site, possesses >800-fold selectivity for mGlu5 over other mGlu subtypes, and demonstrates a clean ancillary pharmacology profile with drug metabolism and pharmacokinetic (DMPK) properties suitable for systemic dosing in rodents [1][2]. Its molecular formula is C18H15FN2O2 with a molecular weight of 310.32 g/mol.

✓ Pure-PAM profile for cooperativity vs. agonism studies

✓ mGlu5 subtype-selectivity assay context

✓ Systemic oral dosing-compatible DMPK for rodent models

• [1] Zhou Y, Chun A, Gogliotti RD, et al. Pure Positive Allosteric Modulators (PAMs) of mGlu5 with Competitive MPEP-Site Interaction. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2011 Oct 31 [Updated 2013 Mar 7]. View Source
• [2] Turlington M, Noetzel MJ, Rook JM, et al. Exploration of allosteric agonism structure-activity relationships within an acetylene series of metabotropic glutamate receptor 5 (mGlu5) positive allosteric modulators (PAMs): discovery of 5-((3-fluorophenyl)ethynyl)-N-(3-methyloxetan-3-yl)picolinamide (ML254). J Med Chem. 2013;56(20):7976-7996. doi:10.1021/jm401028t View Source

ML254 Pure-PAM vs. Ago-PAM Liability Risk

Not all mGlu5 positive allosteric modulators are functionally equivalent; critical pharmacological distinctions among in-class compounds carry profound consequences for experimental interpretation and safety. Many widely used mGlu5 PAMs—including CDPPB, ADX-47273, and the earlier acetylene analog 19 (VU0424465/ML273)—exhibit allosteric agonism (ago-PAM activity) in low receptor density systems and native tissues, which has been directly linked to seizure induction and neurotoxicity in rodent models [1][2]. ML254 was specifically optimized to eliminate allosteric agonism while retaining potent positive cooperativity with glutamate, yielding a pure-PAM profile that dissociates therapeutic potentiation from the adverse effect liability inherent to ago-PAMs [2]. This binary functional distinction—pure-PAM versus ago-PAM—creates an irreplaceable differentiation that cannot be approximated by simply adjusting the dose of an ago-PAM; substituting ML254 with CDPPB or ADX-47273 therefore introduces a confound that may invalidate conclusions about mGlu5-mediated pharmacology, particularly in studies probing the contribution of cooperativity versus allosteric agonism to neurotoxicity [1][2].

Ago-PAM liability Ago-PAM comparators (CDPPB, ADX-47273) introduce allosteric agonism that may confound cooperativity interpretation and neuronal excitability endpoints.

Fold-shift context Higher fold-shift PAMs (>3.0) may carry a distinct neurotoxicity-related endpoint profile; glutamate response amplification cannot be directly compared.

MPEP-site affinity Weaker MPEP-site binders (e.g., CDPPB) limit reliable pharmacological occlusion controls; target engagement verification may shift.

• [1] Zhou Y, Chun A, Gogliotti RD, et al. Pure Positive Allosteric Modulators (PAMs) of mGlu5 with Competitive MPEP-Site Interaction. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2011 Oct 31 [Updated 2013 Mar 7]. View Source
• [2] Turlington M, Noetzel MJ, Rook JM, et al. Exploration of allosteric agonism structure-activity relationships within an acetylene series of metabotropic glutamate receptor 5 (mGlu5) positive allosteric modulators (PAMs): discovery of 5-((3-fluorophenyl)ethynyl)-N-(3-methyloxetan-3-yl)picolinamide (ML254). J Med Chem. 2013;56(20):7976-7996. doi:10.1021/jm401028t View Source

ML254 Differentiation from Other mGlu5 PAMs

Pure-PAM vs. Ago-PAM: Functional Distinction

ML254 exhibits no detectable allosteric agonism in low receptor expression mGlu5 cell lines, rat cortical astrocytes, and native electrophysiological recordings in hippocampal slices, classifying it as a pure-PAM [1]. In contrast, CDPPB displays agonist-like activity at concentrations above 1 μM in mGlu5-expressing cells [2], and ADX-47273 is characterized as an ago-PAM with an allosteric agonist EC50 of 9.5 μM (65% Glu Max) [3]. This functional distinction is mechanistically significant: ago-PAM 19 (VU0424465), a close structural analog, induces seizure activity in rodents via mGlu5 activation, whereas pure-PAM 20 (VU0361747), devoid of agonism in low-expressing mGlu5 cells, does not display seizure liability [1]. Thus, ML254's pure-PAM profile directly maps to a predicted absence of ago-PAM-driven neurotoxicity, a safety margin not shared by CDPPB or ADX-47273.

Pure-PAM vs. Ago-PAM

Head-to-head

ML254

0% allosteric agonism in low-density mGlu5 cells, astrocytes, SC-CA1 LTD

Comparators

CDPPB: ago-PAM >1 μM; ADX-47273: EC50 9.5 μM (65% Glu Max); VU0424465: ago-PAM, seizures in vivo

Binary functional distinction; enables isolation of cooperativity from agonism-driven excitability endpoints.

Reported seizure liability context for ago-PAMs; low-density expression systems and native tissue.

Evidence Dimension	Allosteric agonism (ago-PAM vs. pure-PAM classification)
Target Compound Data	ML254: No agonism detected in low-expressing mGlu5 cells, rat cortical astrocytes, and hippocampal SC-CA1 electrophysiology; pure-PAM
Comparator Or Baseline	CDPPB: agonist-like activity at >1 μM (ago-PAM); ADX-47273: allosteric agonist EC50 = 9.5 μM, 65% Glu Max (ago-PAM); VU0424465 (19): ago-PAM, induces seizures in vivo
Quantified Difference	Qualitative binary distinction: ML254 = 0% allosteric agonism vs. comparators = detectable ago-PAM activity; predicted seizure liability for ago-PAMs but not ML254
Conditions	Low receptor density recombinant mGlu5 cell lines; rat cortical astrocyte cultures; rat hippocampal SC-CA1 electrophysiology

Why This Matters

This binary functional distinction determines whether a compound can isolate PAM cooperativity effects from allosteric agonism-driven neurotoxicity, making ML254 the only validated pure-PAM tool for dissecting these mechanisms in vivo.

• [1] Turlington M, Noetzel MJ, Rook JM, et al. J Med Chem. 2013;56(20):7976-7996. doi:10.1021/jm401028t View Source
• [2] Kinney GG, O'Brien JA, Lemaire W, et al. A novel selective positive allosteric modulator of metabotropic glutamate receptor subtype 5 has in vivo activity and antipsychotic-like effects in rat behavioral models. J Pharmacol Exp Ther. 2005;313(1):199-206. doi:10.1124/jpet.104.079244 View Source
• [3] Ritzén A, Sindet R, Hentzer M, et al. Synthesis, SAR and unanticipated pharmacological profiles of analogues of the mGluR5 ago-potentiator ADX-47273. ChemMedChem. 2009;4(5):788-798. doi:10.1002/cmdc.200800411 View Source

Glutamate Cooperativity and Safety Margin

ML254 exhibits a maximum glutamate concentration-response curve fold-shift of approximately 3.0, representing a moderate cooperativity profile [1]. ADX-47273 produces a 9-fold shift of the glutamate response curve at 1 μM [2], and CDPPB shifts agonist concentration-response curves 3- to 9-fold to the left at 1 μM [3]. High fold-shift (>3.0) has been implicated in the neurotoxic profile of certain mGlu5 PAMs; compounds maintaining higher efficacies (fold-shift >3.0) have been associated with adverse CNS effects [1]. ML254's low fold-shift of ~3.0 positions it at the threshold that retains sufficient cooperativity for therapeutic potentiation in native systems (confirmed by reversal of amphetamine-induced hyperlocomotion) while avoiding the excessive glutamate response amplification that correlates with neurotoxicity [1].

Glutamate fold-shift

Cross-study comparable

~3.0 fold-shift

ML254 ~3.0 ADX-47273 ~9.0 CDPPB 3–9

Moderate cooperativity within reported safety-associated range; supports behavioral model-response interpretation.

Calcium fluorescence assays; fold-shift >3.0 associated with different neurotoxicity endpoints.

Evidence Dimension	Glutamate concentration-response curve fold-shift (cooperativity magnitude)
Target Compound Data	ML254: maximum fold-shift ~3.0
Comparator Or Baseline	ADX-47273: 9-fold shift at 1 μM; CDPPB: 3- to 9-fold shift at 1 μM; high fold-shift (>3.0) associated with neurotoxic profile across class
Quantified Difference	ML254 fold-shift ~3.0 vs. ADX-47273 ~9-fold (approximately 3-fold lower cooperativity); ML254 at the threshold below which neurotoxicity risk is reduced
Conditions	Rat mGlu5 low-expressing and high-expressing recombinant cell lines; calcium fluorescence assays

Why This Matters

ML254's moderate fold-shift provides sufficient PAM efficacy for in vivo behavioral activity while operating within a cooperativity range empirically associated with lower neurotoxicity risk, a balance not achieved by higher fold-shift comparators.

• [1] Turlington M, Noetzel MJ, Rook JM, et al. J Med Chem. 2013;56(20):7976-7996. doi:10.1021/jm401028t View Source
• [2] Ritzén A, Sindet R, Hentzer M, et al. ChemMedChem. 2009;4(5):788-798. doi:10.1002/cmdc.200800411 View Source
• [3] Kinney GG, O'Brien JA, Lemaire W, et al. J Pharmacol Exp Ther. 2005;313(1):199-206. doi:10.1124/jpet.104.079244 View Source

mGlu5 Selectivity and Off-Target Profiling

ML254 demonstrates >800-fold selectivity for mGlu5, with all other mGlu subtypes (mGlu1, mGlu2, mGlu3, mGlu4, mGlu6, mGlu7, mGlu8) showing fold-shift values <1.5 at 10 μM concentration [1]. Additionally, ML254 has a clean ancillary Ricerca Lead Profiling screen (68 off-targets), with a radioligand binding IC50 of 57.1 nM at the MPEP allosteric site [1]. In contrast, while CDPPB shows no activity at other mGlu subtypes up to 10 μM, it exhibits agonist-like activity at higher concentrations [2], and VU0360172, though selective for mGlu5, has not undergone the comprehensive cross-mGlu panel characterization with fold-shift quantification reported for ML254 . CPPZ, another mGlu5 PAM, has an EC50 of only 1.9 μM and significant metabolic instability precluding its in vivo use [1].

mGlu5 selectivity

Cross-study comparable

> 800-fold over mGlu1–4,6–8

mGlu1–8 panel; Ricerca off-target profiling clean

Receptor-subtype attribution confidence for in vivo pathway studies.

Quantitative fold-shift data across all mGlu subtypes; comparator data limited.

Evidence Dimension	Selectivity across mGlu receptor subtypes
Target Compound Data	ML254: >800-fold selective for mGlu5; all mGlu1–4,6–8 fold-shift <1.5 at 10 μM; clean Ricerca panel; MPEP-site IC50 = 57.1 nM
Comparator Or Baseline	CDPPB: selective for mGlu5 up to 10 μM but with intrinsic agonist activity emerging above 1 μM; VU0360172: selective mGlu5 PAM but limited reported cross-subtype fold-shift quantification; CPPZ: EC50 = 1.9 μM (218-fold less potent than ML254), metabolically unstable
Quantified Difference	ML254 fold-selectivity >800 vs. nearest comparable cross-mGlu panel data (CDPPB: qualitative selectivity, no quantified fold-shift data for all subtypes); ML254 potency 8.7 nM vs. CPPZ 1,900 nM (218-fold more potent)
Conditions	mGlu1–8 recombinant cell line calcium fluorescence selectivity assays (PubChem AIDs 588728–588737); Ricerca Lead Profiling panel

Why This Matters

The >800-fold selectivity margin, verified across all mGlu subtypes with quantitative fold-shift data, ensures that in vivo effects can be confidently attributed to mGlu5 potentiation without confounding activity at other mGlu receptors, a level of characterization unavailable for most comparator PAMs.

• [1] Zhou Y, Chun A, Gogliotti RD, et al. Pure Positive Allosteric Modulators (PAMs) of mGlu5 with Competitive MPEP-Site Interaction. In: Probe Reports from the NIH Molecular Libraries Program. NCBI; 2011 Oct 31 [Updated 2013 Mar 7]. View Source
• [2] Kinney GG, O'Brien JA, Lemaire W, et al. J Pharmacol Exp Ther. 2005;313(1):199-206. doi:10.1124/jpet.104.079244 View Source

Systemic DMPK Profile for In Vivo Dosing

ML254 possesses drug metabolism and pharmacokinetic (DMPK) properties suitable for systemic oral dosing in rodents. Following oral administration of 10 mg/kg in rats, ML254 achieves a Cmax of 2.1 μM (Tmax = 1 h), an elimination half-life (t1/2) of 3.2 h, and an AUC0–24h of 12.3 μM·h . CNS penetration is confirmed by a brain/plasma concentration ratio of 0.8 (2 hours post 5 mg/kg p.o. in mice), and the fraction unbound in brain (fu,brain) is 1.6% . In contrast, the earlier mGlu5 PAMs CPPZ (EC50 = 1.9 μM) and the oxazine phenoxy ether PAM (EC50 = 216 nM) both exhibit significant metabolic instability that precludes their use in sub-chronic and repeat dosing studies in vivo [1]. CDPPB, while brain-penetrant, suffers from poor aqueous solubility and requires formulation optimization for consistent in vivo exposure [2].

Systemic DMPK

Cross-study comparable

Cmax 2.1 μM, t½ 3.2 h, AUC 12.3 μM·h (10 mg/kg p.o. rat)

Brain/plasma 0.8; fu,brain 1.6%

Supports repeat oral dosing paradigms; metabolic stability exceeds CPPZ and oxazine PAM.

Rodent PK; comparator PAMs lack systemic exposure due to instability.

Evidence Dimension	In vivo pharmacokinetic suitability for rodent systemic dosing
Target Compound Data	ML254: Cmax = 2.1 μM (10 mg/kg p.o., rat), t1/2 = 3.2 h, AUC0–24h = 12.3 μM·h, brain/plasma ratio = 0.8, fu,brain = 1.6%
Comparator Or Baseline	CPPZ: EC50 = 1.9 μM, metabolically unstable, precluded from in vivo use; oxazine phenoxy ether PAM: EC50 = 216 nM, metabolically unstable, precluded from in vivo use; CDPPB: brain-penetrant but poor aqueous solubility
Quantified Difference	ML254 demonstrates quantifiable oral exposure (Cmax, t1/2, AUC) sufficient for repeat dosing; CPPZ and oxazine PAM lack any reported systemic exposure due to metabolic instability; CDPPB requires formulation optimization
Conditions	Rat and mouse oral pharmacokinetic studies; brain homogenate binding for fu,brain determination

Why This Matters

ML254's characterized DMPK profile enables sub-chronic and repeat oral dosing studies in rodents that are not feasible with metabolic-unstable comparators, directly expanding the experimental paradigms in which mGlu5 PAM pharmacology can be interrogated.

• [1] Zhou Y, Chun A, Gogliotti RD, et al. Pure Positive Allosteric Modulators (PAMs) of mGlu5 with Competitive MPEP-Site Interaction. NCBI; 2011 Oct 31 [Updated 2013 Mar 7]. Section 4.1: Comparison to Existing Art. View Source
• [2] Kinney GG, O'Brien JA, Lemaire W, et al. J Pharmacol Exp Ther. 2005;313(1):199-206. doi:10.1124/jpet.104.079244 View Source

In Vivo Antipsychotic-Like Efficacy

ML254 demonstrates robust in vivo efficacy in a well-established rodent model of psychosis: preliminary experiments at a single dose show a robust reversal of amphetamine-induced hyperlocomotion (AHL) in rats, a behavioral model with predictive validity for antipsychotic activity [1]. Similar AHL reversal has been reported for CDPPB (10–30 mg/kg) [2], ADX-47273 (100 mg/kg) , and VU0360172 (dose-dependent reversal, the first orally active mGlu5 PAM efficacious in this model) . However, ML254 uniquely combines AHL efficacy with the pure-PAM profile and characterized DMPK, enabling chronic dosing paradigms to probe mGlu5-mediated antipsychotic-like effects without the confound of ago-PAM-driven neurotoxicity. Additionally, ML254 has been validated in native electrophysiological systems: it modulates long-term depression (LTD) of transmission at the hippocampal Schaffer collateral-CA1 synapse, confirming pure potentiator activity in a brain circuit relevant to cognition and schizophrenia pathophysiology [1].

AHL model response

Cross-study comparable

ML254

Robust reversal of amphetamine-induced hyperlocomotion; SC-CA1 LTD modulation

Comparators

CDPPB (10–30 mg/kg), ADX-47273 (100 mg/kg), VU0360172 also reverse AHL but with ago-PAM pharmacology

Model-response endpoint context; pure-PAM enables chronic dosing without ago-PAM confound.

Rat behavioral model; preliminary single-dose data for ML254.

Evidence Dimension	Efficacy in amphetamine-induced hyperlocomotion (AHL) model of psychosis
Target Compound Data	ML254: robust reversal of AHL at a single dose (exact dose not fully specified in preliminary report); LTD modulation confirmed in hippocampal SC-CA1
Comparator Or Baseline	CDPPB: reverses AHL at 10–30 mg/kg; ADX-47273: reverses AHL at 100 mg/kg; VU0360172: dose-dependent AHL reversal (first orally active mGlu5 PAM in this model); CPPZ and oxazine PAM: no in vivo efficacy data due to metabolic instability
Quantified Difference	ML254 achieves AHL reversal with pure-PAM pharmacology at mGlu5, whereas CDPPB and ADX-47273 AHL reversal occurs with ago-PAM pharmacology; VU0360172 provides AHL reversal but lacks comprehensive cross-mGlu selectivity data
Conditions	Rat amphetamine-induced hyperlocomotion model; rat hippocampal SC-CA1 electrophysiology (LTD)

Why This Matters

ML254 provides the only validated combination of in vivo antipsychotic-like efficacy, pure-PAM pharmacology, and characterized DMPK, enabling chronic dosing studies that address both efficacy and safety questions simultaneously—a capability not offered by any single comparator compound.

• [1] Zhou Y, Chun A, Gogliotti RD, et al. Pure Positive Allosteric Modulators (PAMs) of mGlu5 with Competitive MPEP-Site Interaction. NCBI; 2011 Oct 31 [Updated 2013 Mar 7]. View Source
• [2] Kinney GG, O'Brien JA, Lemaire W, et al. J Pharmacol Exp Ther. 2005;313(1):199-206. doi:10.1124/jpet.104.079244 View Source

MPEP Allosteric Site Binding Affinity

ML254 competitively interacts with the MPEP (2-methyl-6-(2-phenylethynyl)pyridine) allosteric binding site on mGlu5, as demonstrated by radioligand displacement assays yielding an IC50 of 57.1 nM using [3H]MethoxyPEPy [1]. MPEP is the prototypical mGlu5 negative allosteric modulator (NAM), and competitive interaction at this site confirms that ML254's PAM activity is mediated through the same allosteric pocket that governs NAM pharmacology [1]. CDPPB also interacts with the MPEP site, but its binding affinity is substantially weaker: Ki = 3,760 ± 430 nM in [3H]methoxyPEPy displacement assays in HEK-293 cell membranes expressing rat mGlu5 [2], representing a 66-fold weaker interaction than ML254. VU0360172 has a reported Ki of 195 nM for mGlu5 , which is approximately 3.4-fold weaker than ML254's IC50 at the MPEP site. The competitive, well-characterized binding mode of ML254 at the MPEP site provides a mechanistically defined tool for studies requiring pharmacological occlusion of the allosteric pocket (e.g., co-administration with MPEP to confirm mGlu5-mediated effects).

MPEP-site affinity

Cross-study comparable

IC50 57.1 nM ([3H]MethoxyPEPy)

66-fold higher than CDPPB (Ki 3760 nM); 3.4-fold vs. VU0360172 (Ki 195 nM)

Enables competitive MPEP occlusion controls for target engagement verification.

Radioligand binding; competitive interaction confirmed.

Evidence Dimension	MPEP allosteric site binding affinity
Target Compound Data	ML254: [3H]MethoxyPEPy displacement IC50 = 57.1 nM; competitive interaction with MPEP allosteric site confirmed
Comparator Or Baseline	CDPPB: Ki = 3,760 ± 430 nM in [3H]methoxyPEPy binding (66-fold weaker); VU0360172: Ki = 195 nM for mGlu5 (3.4-fold weaker); ADX-47273: MPEP-site interaction reported but quantitative binding data limited
Quantified Difference	ML254 IC50 57.1 nM vs. CDPPB Ki 3,760 nM (66-fold higher affinity); vs. VU0360172 Ki 195 nM (3.4-fold higher affinity)
Conditions	[3H]MethoxyPEPy radioligand binding assay in membranes from HEK-293 cells expressing recombinant mGlu5 (PubChem AID 588753)

Why This Matters

ML254's 66-fold higher MPEP-site binding affinity versus CDPPB and defined competitive interaction enable precise pharmacological control experiments (MPEP occlusion) that are less reliable with weaker-binding comparators, enhancing experimental interpretability.

• [1] Zhou Y, Chun A, Gogliotti RD, et al. Pure Positive Allosteric Modulators (PAMs) of mGlu5 with Competitive MPEP-Site Interaction. NCBI; 2011 Oct 31 [Updated 2013 Mar 7]. PubChem AID 588753 (Radioligand Binding) and AID 588710 (Fold-Shift). View Source
• [2] Kinney GG, O'Brien JA, Lemaire W, et al. J Pharmacol Exp Ther. 2005;313(1):199-206. doi:10.1124/jpet.104.079244 (CDPPB Ki = 3760 ± 430 nM in [3H]methoxyPEPy binding). View Source

ML254 Research Applications

Dissecting Cooperativity vs. Allosteric Agonism

ML254 is the only validated pure-PAM tool compound with characterized DMPK suitable for chronic in vivo dosing to probe the hypothesis that allosteric agonism—rather than PAM cooperativity per se—drives the seizure liability of mGlu5 PAMs. Researchers can directly compare ML254 (pure-PAM, fold-shift ~3.0, zero agonism) [1] with ago-PAMs such as VU0424465 (19) or CDPPB in parallel in vivo neurotoxicity paradigms, using MPEP pretreatment to confirm mGlu5-dependence of any observed effects [1][2]. This experimental design isolates allosteric agonism as the independent variable while controlling for receptor target and allosteric site engagement, a design that is not possible without ML254's pure-PAM profile.

Chronic Oral Dosing for Schizophrenia Models

ML254's oral pharmacokinetic profile (Cmax = 2.1 μM, t1/2 = 3.2 h, AUC0–24h = 12.3 μM·h at 10 mg/kg p.o.) [1] and brain penetration (brain/plasma ratio = 0.8) [1] enable sub-chronic and repeat dosing paradigms in rodent models of schizophrenia-relevant cognitive dysfunction and negative symptoms—studies that are precluded for metabolically unstable mGlu5 PAMs like CPPZ and the oxazine phenoxy ether [2]. The >800-fold mGlu5 selectivity and clean Ricerca off-target profile [2] ensure that sustained dosing does not introduce cumulative off-target pharmacology. This scenario is particularly relevant for preclinical studies seeking to model the chronic treatment regimens typical of antipsychotic therapy.

Native Synaptic Plasticity Electrophysiology

ML254 has been validated in native electrophysiological recordings measuring long-term depression (LTD) at the hippocampal Schaffer collateral-CA1 synapse, confirming its pure-PAM mode of action in a brain circuit directly relevant to cognition and schizophrenia [1]. This native tissue validation distinguishes ML254 from PAMs characterized only in recombinant overexpression systems and enables slice electrophysiology studies where observed effects on synaptic plasticity can be attributed exclusively to positive cooperativity with endogenous glutamate, without the interpretive confound of direct receptor activation by an ago-PAM [1][2].

Target Engagement Confirmation via MPEP Occlusion

ML254's competitive interaction at the MPEP allosteric binding site (IC50 = 57.1 nM by [3H]MethoxyPEPy displacement) [1] makes it the preferred mGlu5 PAM for experimental designs requiring pharmacological validation of target engagement. Co-administration of MPEP can fully occlude ML254's effects, providing a rigorous within-experiment control for mGlu5-mediated pharmacology. This is particularly valuable for in vivo behavioral studies where genetic knockout controls may be impractical. The 66-fold higher MPEP-site affinity of ML254 versus CDPPB (Ki = 3,760 nM) [2] ensures more reliable competitive displacement in occlusion paradigms.

Application

Selection Property

Validation Focus

Cooperativity vs. agonism dissection

Pure-PAM profile, zero agonism

Allosteric agonism-independent endpoint interpretation

Repeat-dose CNS exposure studies

Oral DMPK, brain penetration

Model-response endpoint context with sustained target engagement

Native synaptic plasticity electrophysiology

SC-CA1 LTD validation, pure-PAM

Cooperativity-driven plasticity without direct receptor activation

Target engagement via MPEP occlusion

High MPEP-site affinity, competitive binding

Reliable pharmacological control experiments

• [1] Turlington M, Noetzel MJ, Rook JM, et al. Exploration of allosteric agonism structure-activity relationships within an acetylene series of metabotropic glutamate receptor 5 (mGlu5) positive allosteric modulators (PAMs): discovery of 5-((3-fluorophenyl)ethynyl)-N-(3-methyloxetan-3-yl)picolinamide (ML254). J Med Chem. 2013;56(20):7976-7996. doi:10.1021/jm401028t View Source
• [2] Zhou Y, Chun A, Gogliotti RD, et al. Pure Positive Allosteric Modulators (PAMs) of mGlu5 with Competitive MPEP-Site Interaction. In: Probe Reports from the NIH Molecular Libraries Program. NCBI; 2011 Oct 31 [Updated 2013 Mar 7]. View Source